N-(4-bromo-2-methylphenyl)-2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Molecular Formula: C19H18Br2N4OS
• Molecular Weight: 510.2 g/mol
• IUPAC Name: N-(4-bromo-2-methylphenyl)-2-[[5-(4-bromophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H18Br2N4OS/c1-3-25-18(13-4-6-14(20)7-5-13)23-24-19(25)27-11-17(26)22-16-9-8-15(21)10-12(16)2/h4-10H,3,11H2,1-2H3,(H,22,26)
• InChI Key: RVENJCFAWXJFOW-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2)Br)C)C3=CC=C(C=C3)Br

Description

N-(4-bromo-2-methylphenyl)-2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, also known as BTA-EG6, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

N-(4-bromo-2-methylphenyl)-2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been extensively studied for its potential applications in various scientific research fields. One of the primary applications is in cancer research, where it has been shown to inhibit the growth of cancer cells by inducing apoptosis. N-(4-bromo-2-methylphenyl)-2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has also been studied for its potential use as an anti-inflammatory agent, as it can inhibit the production of pro-inflammatory cytokines. Additionally, N-(4-bromo-2-methylphenyl)-2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been shown to possess antimicrobial properties, making it a potential candidate for the development of new antibiotics.

Mechanism of Action

The mechanism of action of N-(4-bromo-2-methylphenyl)-2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins involved in cell growth and inflammation. Specifically, N-(4-bromo-2-methylphenyl)-2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been shown to inhibit the activity of the protein kinase CK2, which is involved in cell proliferation and survival. N-(4-bromo-2-methylphenyl)-2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has also been shown to inhibit the activity of the protein NF-κB, which is involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
N-(4-bromo-2-methylphenyl)-2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been shown to have several biochemical and physiological effects. In cancer cells, N-(4-bromo-2-methylphenyl)-2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide induces apoptosis by activating the caspase pathway and inhibiting the activity of anti-apoptotic proteins. In addition, N-(4-bromo-2-methylphenyl)-2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been shown to inhibit the production of pro-inflammatory cytokines, which can reduce inflammation. N-(4-bromo-2-methylphenyl)-2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has also been shown to possess antimicrobial properties, which can inhibit the growth of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-bromo-2-methylphenyl)-2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide in lab experiments is its relatively simple synthesis method, which makes it easy to obtain in large quantities. Additionally, N-(4-bromo-2-methylphenyl)-2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been extensively studied, and its mechanism of action is well understood. However, one of the limitations of using N-(4-bromo-2-methylphenyl)-2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is that it can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(4-bromo-2-methylphenyl)-2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. One potential direction is to further study its potential applications in cancer research, particularly in combination with other chemotherapy drugs. Another direction is to investigate its potential use as an anti-inflammatory agent in the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, further research is needed to fully understand the mechanism of action of N-(4-bromo-2-methylphenyl)-2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide and its potential side effects.

Synthesis Methods

The synthesis of N-(4-bromo-2-methylphenyl)-2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide involves the reaction of 4-bromo-2-methylbenzene with 4-ethyl-4H-1,2,4-triazole-3-thiol in the presence of a base, followed by the reaction with 4-bromobenzyl bromide. The final product is obtained by the reaction of the intermediate with N-(2-chloroethyl)acetamide. The synthesis method is relatively simple and can be carried out in a laboratory setting.